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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for determining the optimal dosage
level of Antioxidant 5057 in various elastomer formulations. Antioxidant 5057, a liquid
aromatic amine antioxidant, is a highly effective stabilizer used to prevent the thermal
degradation of polymers.[1][2][3][4] Proper dosage is critical to achieving desired performance
characteristics and ensuring the long-term durability of elastomeric products.

Introduction to Antioxidant 5057

Antioxidant 5057, chemically identified as Benzenamine, N-phenyl-, reaction products with
2,4,4-trimethylpentene (CAS No. 68411-46-1), is a liquid aromatic amine antioxidant widely
used in the polymer industry.[2] It is particularly effective in protecting elastomers, polyols, and
polyurethanes from thermal and oxidative degradation.[1][2][3][4] Its liquid form and low
volatility make it easy to incorporate into various polymer matrices.[2][5]

Mechanism of Action: Free Radical Scavenging

The primary function of Antioxidant 5057 is to inhibit oxidative degradation by acting as a free
radical scavenger.[6] During the processing or service life of elastomers, exposure to heat,
oxygen, and mechanical stress can generate highly reactive free radicals. These free radicals
can initiate a chain reaction leading to the breakdown of polymer chains, resulting in the loss of
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mechanical properties, discoloration, and overall degradation of the material.[3] Antioxidant
5057 donates a hydrogen atom to these free radicals, neutralizing them and terminating the
degradation chain reaction. This stabilizing action helps to maintain the integrity of the
elastomer's molecular structure, thereby preserving its physical and mechanical properties over
time.

General Dosage Recommendations

The optimal dosage of Antioxidant 5057 can vary depending on the specific elastomer, the
processing conditions, and the end-use application of the final product. Generally, a typical
dosage range for elastomers is between 0.1% and 0.4%.[1][4] For more demanding
applications, such as in the manufacturing of tires, industrial hoses, and seals, a dosage range
of 0.5 to 2.0 parts per hundred rubber (phr) is often recommended.[6] It is crucial to conduct
experimental trials to determine the precise optimal dosage for a specific formulation.

Table 1: General Dosage Recommendations for Antioxidant 5057 in Various Applications

Recommended Dosage

Application Notes
(phr)
) Balances protection and cost-
Passenger Tires 10-15 )
effectiveness.[6]
Higher dosage for increased
Industrial Hoses 15-2.0 exposure to environmental
stressors.[6]
Ensures long-term stability and
Seals and Gaskets 1.0-15
performance.[6]
Dosage depends on operating
Conveyor Belts 1.0-2.0 temperature and mechanical
load.[6]
Used in combination with a UV
. stabilizer package for
EPDM Roofing Membrane 2.0

enhanced weather resistance.

[6]
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Data Presentation: Performance of Antioxidant 5057
at Various Dosages

The following tables summarize the expected performance of elastomers with varying

concentrations of Antioxidant 5057. The data presented is illustrative and serves as a

guideline. Actual results will depend on the specific formulation and testing conditions.

Table 2: Effect of Antioxidant 5057 Dosage on the Mooney Scorch Time of Natural Rubber

(NR)

Antioxidant 5057 Dosage (phr)

Mooney Scorch Time (t5) at 135°C

(minutes)
0.0 8
0.5 10
1.0 12
15 14
2.0 15

Table 3: Effect of Antioxidant 5057 Dosage on the Tensile Strength Retention of Styrene-

Butadiene Rubber (SBR) after Heat Aging

Tensile Strength

Antioxidant 5057 Initial Tensile .
after 72h @ 100°C Retention (%)
Dosage (phr) Strength (MPa)
(MPa)
0.0 20.5 10.2 49.8
0.5 20.7 155 74.9
1.0 20.6 18.1 87.9
15 20.5 19.3 94.1
2.0 204 19.5 95.6
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Table 4: Effect of Antioxidant 5057 Dosage on the Oxidative Induction Time (OIT) of Ethylene
Propylene Diene Monomer (EPDM)

Antioxidant 5057 Dosage (phr) OIT at 200°C (minutes)
0.0 <1

0.2 15

0.4 35

0.6 60

0.8 85

1.0 >100

Experimental Protocols

To determine the optimal dosage of Antioxidant 5057, a series of standardized tests should be
performed on elastomer compounds with varying concentrations of the antioxidant.

Mooney Scorch and Viscosity (ASTM D1646)

This test method is used to determine the scorch characteristics and viscosity of rubber
compounds.

Methodology:

o Sample Preparation: Prepare compounded rubber samples with varying concentrations of
Antioxidant 5057 (e.g., 0, 0.5, 1.0, 1.5, 2.0 phr).

e Instrument Setup: Preheat the Mooney viscometer to the specified test temperature (e.qg.,
135°C).

e Test Procedure:

o Place a sample of the rubber compound in the die cavity of the preheated Mooney
viscometer.
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o Close the die cavity and allow the sample to warm for a specified time (typically 1 minute).

o Start the rotor and record the Mooney viscosity over time.

o Data Analysis:

o The Mooney scorch time (t5) is the time required for the viscosity to rise 5 Mooney units
above the minimum viscosity.

o Alonger scorch time indicates better processing safety.

Sample Preparation

Other Additives
Mooney Viscome ter Test (ASTM D1646) Data Analysis
%@@%‘ Preheat Viscometer }—V‘ Insert Sample ‘%‘ Run Test & Record Data Determine Minimum Viscosity Calculate Scorch Time (t5)

Antioxidant 5057
(Varying phr)

Click to download full resolution via product page

Mooney Scorch Test Workflow

Tensile Properties (ASTM D412)

This test method is used to evaluate the effect of the antioxidant on the mechanical properties
of the elastomer, both before and after aging.

Methodology:

e Sample Preparation:
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o Prepare elastomer compounds with varying concentrations of Antioxidant 5057.

o Cure the compounds into sheets of uniform thickness.

o Die-cut dumbbell-shaped test specimens from the cured sheets.

e Initial Tensile Testing:

o Conduct tensile tests on the unaged specimens using a universal testing machine at a
constant rate of crosshead displacement.

o Record the tensile strength, elongation at break, and modulus.

o Accelerated Aging:

o Place a set of specimens in a hot air oven at a specified temperature and duration (e.g.,
72 hours at 100°C).

e Aged Tensile Testing:

o After aging, allow the specimens to cool to room temperature.

o Conduct tensile tests on the aged specimens.

o Data Analysis:

o Calculate the percentage retention of tensile strength and elongation at break after aging.
Higher retention indicates better antioxidant performance.
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Tensile Properties Test Workflow
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Oxidative Induction Time (OIT) (ASTM D3895)

This test method determines the oxidative stability of the material by measuring the time until
the onset of oxidation under accelerated conditions.

Methodology:

o Sample Preparation: Prepare small, uniform samples of the cured elastomer compounds
with varying concentrations of Antioxidant 5057.

e Instrument Setup:

o Place the sample in an open aluminum pan within a Differential Scanning Calorimeter
(DSC).

o Heat the sample to the desired isothermal test temperature (e.g., 200°C) under an inert
nitrogen atmosphere.

e Test Procedure:

o Once the sample reaches a stable isothermal temperature, switch the purge gas from
nitrogen to oxygen.

o Continue to hold the sample at the isothermal temperature and monitor the heat flow.
o Data Analysis:

o The OIT is the time from the introduction of oxygen until the onset of the exothermic
oxidation peak.

o Alonger OIT indicates greater oxidative stability.
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Oxidative Induction Time Test Workflow

Synergistic Effects

The performance of Antioxidant 5057 can often be enhanced when used in combination with
other types of antioxidants, such as hindered phenols.[2][3][4] This synergistic effect can
provide broader protection against different degradation mechanisms. For example, a
combination of an amine antioxidant like 5057 and a phenolic antioxidant can offer excellent
scorch protection in polyurethane foams.[2][4] It is recommended to evaluate synergistic blends
to optimize the overall stability of the elastomer formulation.

Conclusion

Determining the optimal dosage of Antioxidant 5057 is a critical step in developing durable
and high-performance elastomeric products. By systematically evaluating the effect of different
concentrations on key performance indicators such as scorch time, retention of mechanical
properties after aging, and oxidative stability, researchers and formulators can tailor the
antioxidant package to meet the specific demands of their applications. The experimental
protocols outlined in these notes provide a standardized approach to achieving this
optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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